Cas no 161617-45-4 (4-3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio-1,3-benzenedisulfonate Sodium Salt)

• Product Name: 4-3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio-1,3-benzenedisulfonate Sodium Salt
• CAS No: 161617-45-4
• MF: C₁₉H₁₀IN₆NaO₁₀S₂
• MW: 696.34114408493
• CID: 65602
• PubChem ID: 9810247
• Update Time: 2025-05-17

4-3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio-1,3-benzenedisulfonate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 4(3-(4-IODOPHE)2(2 4-DINITROPHE)TETRAZOL
• 4(3-(4-IODOPHE)2(2,4-DINITROPHE)TETRAZOLIO)BENZENEDISUL NA*
• Sodium 4-[3-(4-iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio]-1,3-benzene disulfonate
• IPB,2-(4-Iodophenyl)-3-(2,4-dinitrophenyl)-5-phenyl-2H-tetrazolium-2
• 2-(4-Iodophenyl)-3-(2,4-dinitrophenyl)-5-phenyl-3H-tetrazolium-2',4'-disulfonate sodium salt
• GLT003
• Water-soluble tetrazoliuM -3
• 4-(3-(4-IODOPHENYL)-2-(2,4-DINITROPHENYL)-2H-5-TETRAZOLIO)-1,3-BENZENE
• IPB, 2-(4-Iodophenyl)-3-(2,4-dinitrophenyl)-5-phenyl-2H-tetrazolium-2μ,4μ-disulfonate sodium salt
• 4(3-(4-IODOPHE)2(2,4-DINITROPHE)TETRAZOL IO)BENZENEDISUL NA 90+%
• FT-0675863
• WST3
• A871260
• MFCD01075080
• 4-[3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio]-1,3-benzene Disulfonate
• 515111-36-1
• 4-[3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio]-1,3-benzenedisulfonate sodium salt
• BCP02475
• EX-A3529
• sodium 4-[2-(2,4-dinitrophenyl)-3-(4-iodophenyl)tetrazol-2-ium-5-yl]benzene-1,3-disulfonate
• 4-[3-(4-iodophenyl)-2-(2,4-dinitrophenyl)-2h-5-tetrazolio]-1,3-benzene disulfonate sodium salt
• Sodium 4-(3-(2,4-dinitrophenyl)-2-(4-iodophenyl)-2H-tetrazol-3-ium-5-yl)benzene-1,3-disulfonate
• WST-3
• 161617-45-4
• 4-3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio-1,3-benzenedisulfonate sodium salt
• SY016316
• AKOS015909070
• WST3;WST 3
• WST 3
• 2-(4-Iodophenyl)-3-(2,4-dinitrophenyl)-5-(2,4-disulfophenyl)-2H-tetrazolium Sodium Salt
• AS-82908
• 2H-Tetrazolium, 2-(2,4-dinitrophenyl)-5-(2,4-disulfophenyl)-3-(4-iodophenyl)-, inner salt, sodium salt (1:1)
• sodium 2-(2,4-dinitrophenyl)-5-(2,4-disulfonatophenyl)-3-(4-iodophenyl)-3H-1,2??,3,4-tetrazol-2-ylium
• IPB
• LKVNWZJLLRMMAS-UHFFFAOYSA-M
• AC2548
• AKOS025394718
• SODIUM 2-(2,4-DINITROPHENYL)-5-(2,4-DISULFONATOPHENYL)-3-(4-IODOPHENYL)-1,2??,3,4-TETRAZOL-2-YLIUM
• 4-3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio-1,3-benzenedisulfonate Sodium Salt

• Inchi： 1S/C19H11IN6O10S2.Na/c20-11-1-3-12(4-2-11)23-21-19(15-7-6-14(37(31,32)33)10-18(15)38(34,35)36)22-24(23)16-8-5-13(25(27)28)9-17(16)26(29)30;/h1-10H,(H-,31,32,33,34,35,36);/q;+1/p-1
• InChI Key： LKVNWZJLLRMMAS-UHFFFAOYSA-M
• SMILES： IC1C=CC(=CC=1)N1N=C(C2C=CC(=CC=2S(=O)(=O)[O-])S(=O)(=O)[O-])N=[N+]1C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-].[Na+]

Computed Properties

• Exact Mass: 695.88400
• Monoisotopic Mass: 695.88422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 1070
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 257Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 257.39000
• LogP: 4.64820
• Vapor Pressure: No data available

4-3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio-1,3-benzenedisulfonate Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 4-3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio-1,3-benzenedisulfonate Sodium Salt

Introduction to 4-3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio-1,3-benzenedisulfonate Sodium Salt (CAS No. 161617-45-4)

The compound 4-3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio-1,3-benzenedisulfonate Sodium Salt, identified by its CAS number 161617-45-4, represents a significant advancement in the field of medicinal chemistry and pharmacology. This sodium salt derivative has garnered considerable attention due to its unique structural features and potential applications in therapeutic research. The molecular architecture of this compound incorporates a tetrazole core, which is a well-documented pharmacophore in drug discovery, known for its ability to modulate biological pathways through its nitrogen-rich heterocyclic system.

At the heart of this molecule lies the tetrazole ring, a five-membered aromatic structure that exhibits remarkable reactivity and binding affinity towards various biological targets. The presence of a 4-iodophenyl substituent at the 3-position of the tetrazole ring introduces a halogen atom, which can participate in further functionalization or serve as a handle for metabolic studies. Additionally, the 2-(2,4-dinitrophenyl) moiety adds another layer of complexity, providing electron-withdrawing groups that can influence the compound's electronic properties and interactions with biological receptors.

The benzenedisulfonate sodium salt portion of the name indicates the presence of sulfonate groups, which are known for their solubility-enhancing properties and ability to form stable ionic complexes. This feature makes the compound particularly suitable for formulation in aqueous solutions, facilitating its use in biochemical assays and in vivo studies. The sodium salt form also ensures better stability and handling characteristics compared to its free acid counterpart.

Recent research has highlighted the potential of tetrazole derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that compounds containing tetrazole moieties exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory diseases, cancer, and infectious disorders. For instance, modifications of the tetrazole ring have been shown to enhance binding affinity to cyclooxygenase (COX) enzymes, leading to anti-inflammatory effects similar to nonsteroidal anti-inflammatory drugs (NSAIDs) but with potentially improved selectivity and reduced side effects.

The 4-Iodophenyl group in this compound is particularly noteworthy, as iodine-containing aromatic rings have been extensively studied for their role in radiosensitization and as probes in nuclear medicine. The iodine atom can be readily labeled with radioisotopes such as iodine-125 or iodine-131, making this compound a promising candidate for positron emission tomography (PET) imaging studies. Such applications are critical in oncology for tumor detection and monitoring treatment response.

The 2,4-dinitrophenyl substituent adds another dimension to the compound's pharmacological profile. Dinitrophenyl derivatives are known for their bioactivity in various pharmacological assays, including antimicrobial and antitumor studies. The electron-withdrawing nature of the nitro groups enhances the compound's lipophilicity and permeability across biological membranes, which are crucial factors for drug absorption and distribution. Furthermore, nitroaromatic compounds have been explored for their potential in generating reactive oxygen species (ROS), which can induce apoptosis in cancer cells.

In terms of synthetic chemistry, 4-3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio-1,3-benzenedisulfonate Sodium Salt represents an excellent example of multi-step organic synthesis involving heterocyclic chemistry and sulfonation reactions. The synthesis typically begins with the preparation of a tetrazole precursor followed by functionalization with iodophenyl and dinitrophenyl groups. The introduction of sulfonate groups is achieved through electrophilic aromatic substitution or via reaction with sulfur trioxide derivatives. The final step involves conversion to the sodium salt form to improve solubility and stability.

From a pharmaceutical perspective, this compound holds promise as a lead molecule for further drug development. Its unique structural features allow for modifications that could enhance potency, selectivity, and pharmacokinetic properties. For example, replacing one of the nitro groups with an amino group could reduce toxicity while maintaining bioactivity. Similarly, exploring different halogenated phenyl rings might reveal novel analogs with improved therapeutic profiles.

Recent advances in computational chemistry have enabled high-throughput virtual screening (HTVS) of large chemical libraries to identify potential drug candidates. Molecular docking studies using 4-3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio-1,3-benzenedisulfonate Sodium Salt as a scaffold have revealed promising interactions with enzymes such as dihydrofolate reductase (DHFR) and tyrosine kinases. These interactions suggest potential applications in treating cancers driven by mutations in these enzymes.

The sulfonate moiety also opens avenues for prodrug development. Sulfonates are known to exhibit prodrug-like behavior upon administration, where they undergo enzymatic or acidic hydrolysis to release active pharmacological entities. This property could be exploited to enhance oral bioavailability or target specific tissues with high enzymatic activity.

In conclusion, 4-3-(4-Iodophenyl)-2-(2,4-dinitrophenyl)-2H-5-tetrazolio-1,3-benzenedisulfonate Sodium Salt (CAS No. 161617-45-4) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features—comprising a tetrazole core substituted with iodophenyl and dinitrophenyl groups—make it an attractive scaffold for developing novel therapeutics targeting inflammatory diseases, cancer, and other disorders. Ongoing research continues to explore its pharmacological properties and synthetic applications, paving the way for innovative treatments in human health.